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Compound of Interest

Compound Name: Clarinex-D 12 Hour

Cat. No.: B1243075

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling of Clarinex-D 12
Hour, a formulation containing desloratadine and pseudoephedrine sulfate. The information is
intended to ensure the safety of laboratory personnel and to outline proper operational and
disposal procedures.

Clarinex-D 12 Hour tablets consist of two active pharmaceutical ingredients (APIs): 2.5 mg of
desloratadine in an immediate-release layer and 120 mg of pseudoephedrine sulfate in an
extended-release layer.[1] Desloratadine is a long-acting tricyclic histamine antagonist, while
pseudoephedrine is a sympathomimetic amine that acts as a nasal decongestant.[2][3]

Hazard Identification and Occupational Exposure Limits

Both active ingredients present potential hazards that necessitate careful handling.
Desloratadine is suspected of damaging fertility or the unborn child.[4][5] Pseudoephedrine can
affect the cardiovascular and central nervous systems, causing effects such as insomnia,
dizziness, tremors, or arrhythmias.[1]

Quantitative exposure limits for the active ingredients are summarized in the table below. It is
important to note that no official Occupational Exposure Limit (OEL) has been established for
pseudoephedrine by major regulatory bodies.
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Compound Type Value Source
Desloratadine OEB 3 Internal (Organon)
TWA 20 pg/m3 Internal (Organon)
Wipe Limit 200 p g/100 cm? Internal (Organon)

) 250 mcg/m3 (8-hr Schering-Plough
Loratadine* OEG )

TWA) Corporation

Pseudoephedrine HCI  OEL No established limit Multiple SDS Sources

*Note: Loratadine is a related antihistamine, and its Occupational Exposure Guideline (OEG) is
provided for reference. No official OEL for pseudoephedrine has been established.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure during the handling of
Clarinex-D 12 Hour or its active components. The required PPE is detailed below.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., nitrile).

Prevents skin contact.
Consider double gloving for

enhanced protection.[4]

Eye Protection

Safety glasses with side
shields or goggles. A face
shield is required if there is a
potential for splashes or dust

generation.

Protects eyes from dust, mists,

or aerosols.[4]

Body Protection

Disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting

cuffs.

Minimizes skin contact and
contamination of personal
clothing.[4]

Respiratory Protection

NIOSH-approved N100 or
CEN-approved FFP3

particulate respirator.

Required if engineering
controls are insufficient or
during procedures that may

generate dust.[6]

Operational Plans: Handling and Storage Protocols

Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Safe Handling Protocol

e Preparation:

o Ensure all personnel are trained on the hazards of desloratadine and pseudoephedrine.

o Verify that safety showers and eyewash stations are accessible.

o Work within a designated area, such as a laboratory fume hood or an area with adequate

local exhaust ventilation, especially when handling the pure APIs or when dust generation

is possible.[6]
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e Handling:
o Avoid direct contact with skin and eyes.[4]
o Do not breathe in dust, fumes, or aerosols.[5]

o Tablets should not be crushed or broken to avoid altering the extended-release properties
and generating dust.

o Wash hands thoroughly after handling the material.[4]

o Do not eat, drink, or smoke in the handling area.[4]

Storage Protocol

» Container Management:
o Keep the product in its original, properly labeled container.
o Ensure containers are tightly closed when not in use.[7]

e Environmental Conditions:
o Store in a cool, dry, and well-ventilated area.

o Store locked up to prevent unauthorized access.[4]

Safe Handling Workflow Diagram
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Safe Handling Workflow for Clarinex-D 12 Hour
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Caption: A workflow for the safe handling of Clarinex-D 12 Hour.
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Emergency and Disposal Plans
Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and
contamination.

» Evacuation and Notification:
o Evacuate non-essential personnel from the spill area.
o Alert a supervisor and any relevant safety personnel.

e Containment and Cleanup:

[e]

Ensure proper PPE is worn before entering the spill area.

o

For solid spills, avoid generating dust during cleanup. Use a damp cloth or a HEPA-filtered
vacuum.

(¢]

Collect the spilled material and place it in a suitable, sealed container for disposal.

[¢]

Clean the spill area thoroughly to remove any residual contamination.
e First Aid:

o In case of eye contact: Immediately flush the eyes with water for several minutes. Remove
contact lenses if present and easy to do. Seek medical attention if irritation persists.[4]

o In case of skin contact: Remove contaminated clothing and wash the affected skin with
soap and plenty of water.[6]

o If inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.[4]

o If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[4]

Spill Response Workflow Diagram
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Spill Response Workflow
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Caption: A logical workflow for responding to a spill of Clarinex-D 12 Hour.

Disposal Plan
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All waste materials, including contaminated PPE and spilled product, must be disposed of as
hazardous waste.

o Waste Collection:

o Collect all waste in clearly labeled, sealed containers.

e Disposal Method:

o Dispose of the contents and container at an approved waste disposal plant.[4]

o Do not discharge into sewers or waterways.

o Follow all applicable federal, state, and local regulations for pharmaceutical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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